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Compound of Interest

3-
Compound Name: (Methylcarbamoyl)benzenesulfony
| chloride
CAS No.: 1016715-95-9
Cat. No.: B1369821
\\ J

3-(Methylcarbamoyl)benzenesulfonyl chloride is an aromatic sulfonyl chloride derivative of
significant interest in medicinal and organic chemistry.[1] Its bifunctional nature, featuring a
highly reactive sulfonyl chloride group and a methylcarbamoyl moiety, renders it a valuable
electrophilic building block for the synthesis of novel sulfonamide derivatives.[1] These
sulfonamides are critical scaffolds in the development of new therapeutic agents, including
antibiotics and enzyme inhibitors.[1][2]

The utility of 3-(Methylcarbamoyl)benzenesulfonyl chloride in drug discovery is directly
linked to the electrophilicity of the sulfonyl chloride group, which readily reacts with
nucleophiles like amines to form stable sulfonamide bonds.[1][2][3] However, this high reactivity
also necessitates a thorough understanding of its potential hazards and the implementation of
stringent safety protocols. This guide provides a comprehensive overview of the safety and
handling precautions for 3-(Methylcarbamoyl)benzenesulfonyl chloride, drawing upon data
from closely related sulfonyl chlorides and established best practices for handling corrosive and
water-reactive chemicals. The causality behind each recommendation is explained to empower
researchers to work safely and effectively with this versatile reagent.

Section 1: Chemical and Physical Properties

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b1369821?utm_src=pdf-interest
https://www.benchchem.com/product/b1369821?utm_src=pdf-body
https://www.benchchem.com/product/b1369821
https://www.benchchem.com/product/b1369821
https://www.benchchem.com/product/b1369821
https://www.benchchem.com/pdf/Standard_Operating_Procedures_for_the_Laboratory_Synthesis_of_Sulfonamides.pdf
https://www.benchchem.com/product/b1369821?utm_src=pdf-body
https://www.benchchem.com/product/b1369821
https://www.benchchem.com/pdf/Standard_Operating_Procedures_for_the_Laboratory_Synthesis_of_Sulfonamides.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5333644/
https://www.benchchem.com/product/b1369821?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1369821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

A foundational understanding of the chemical and physical properties of 3-

(Methylcarbamoyl)benzenesulfonyl chloride is paramount for its safe handling. While

specific experimental data for this compound is limited, its properties can be largely inferred

from its structure and data available for the parent compound, benzenesulfonyl chloride.

Property Data Source
3-

Chemical Name (Methylcarbamoyl)benzenesulf  [1]
onyl chloride
3-

Synonyms [(methylamino)carbonyllbenze [4]
nesulfonyl chloride

CAS Number 1016715-95-9 [1]

Molecular Formula CsHsCINOsS [1][4]

Molecular Weight 233.67 g/mol [1114]
Inferred to be a solid or

Appearance viscous liquid at room [5]
temperature

- Soluble in organic solvents;

Solubility ] [5]
reacts with water
Moisture-sensitive, reacts with

Reactivity nucleophiles (e.g., amines, [1][5]

alcohols)

Section 2: Hazard Identification and Risk

Assessment

The primary hazards associated with 3-(Methylcarbamoyl)benzenesulfonyl chloride stem

from the reactivity of the sulfonyl chloride functional group. Based on data for benzenesulfonyl

chloride, it should be treated as a corrosive and water-reactive substance.
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Primary Hazards:

o Corrosivity: 3-(Methylcarbamoyl)benzenesulfonyl chloride is expected to be corrosive and
can cause severe skin burns and eye damage upon contact.[6][7][8][9] The material is
destructive to the tissues of the mucous membranes and upper respiratory tract.[10]

o Water Reactivity: Like other sulfonyl chlorides, it reacts with water, including moisture in the
air, to produce hydrochloric acid and the corresponding sulfonic acid.[11] This reaction is
exothermic and the liberation of corrosive and toxic gases presents a significant hazard.

o Toxicity: It is likely harmful if swallowed or inhaled.[8][9] Inhalation can irritate the nose,
throat, and lungs, potentially leading to coughing, shortness of breath, and in severe cases,
pulmonary edema, which is a medical emergency.[6]

e Incompatibilities: It is incompatible with strong oxidizing agents and strong bases.[7]

Risk Assessment:

The principal risks during laboratory use involve accidental contact with skin or eyes, inhalation
of vapors or aerosols, and inadvertent reaction with water or incompatible materials. The
severity of these risks is high given the corrosive nature of the compound. Therefore, a robust
control strategy is essential.

Section 3: The Hierarchy of Controls: A Multi-
layered Approach to Safety

A systematic approach to controlling exposure is critical. The hierarchy of controls prioritizes
the most effective measures to minimize risk.
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Hierarchy of Controls for 3-(Methylcarbamoyl)benzenesulfonyl chloride

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)

(e.g., Gloves, Goggles, Lab Coat)
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.
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Engineering Controls:

The primary engineering control for handling 3-(Methylcarbamoyl)benzenesulfonyl chloride
is a certified chemical fume hood.[2][7] This is non-negotiable and serves to:

o Contain and exhaust any vapors or aerosols that may be generated.
e Provide a physical barrier between the researcher and the chemical.

Ensure that eyewash stations and safety showers are readily accessible and in close proximity
to the workstation.[6][7]

Administrative Controls:

» Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all
experiments involving this compound.[2]

» Training: All personnel must be trained on the specific hazards of sulfonyl chlorides, the
contents of the Safety Data Sheet (SDS) for benzenesulfonyl chloride (as a surrogate), and
the emergency procedures.[6][12]

o Restricted Access: Limit access to areas where this chemical is being used to authorized
and trained personnel only.

e Good Housekeeping: Maintain a clean and organized work area. Do not eat, drink, or smoke
in the laboratory.[6] Wash hands thoroughly after handling the chemical.[6][13]

Personal Protective Equipment (PPE):

While the last line of defense, appropriate PPE is mandatory.[2][12][14][15]

e Eye and Face Protection: Wear tightly fitting safety goggles and a face shield (8-inch
minimum).[13][16]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves.[6][12][13] Always inspect gloves for tears or holes
before use and dispose of them properly after handling the chemical.[13]
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o Lab Coat/Apron: A chemical-resistant lab coat or apron is essential to protect against
splashes.[12][16]

» Respiratory Protection: While a fume hood is the primary control, if there is a risk of
inhalation exposure (e.g., during a large spill), a respirator may be necessary.[17] The type of
respirator should be selected based on the potential exposure concentration.

Section 4: Safe Handling and Storage Protocols
Handling:

e Work in a Fume Hood: All manipulations of 3-(Methylcarbamoyl)benzenesulfonyl chloride
must be conducted in a certified chemical fume hood.[2][7]

¢ Inert Atmosphere: Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent
reaction with atmospheric moisture.[7]

e Avoid Inhalation and Contact: Do not breathe vapors or mists.[7][13] Avoid contact with skin,
eyes, and clothing.[8]

o Dispensing: Use appropriate tools (e.g., spatulas, syringes) for transferring the chemical. If it
is a solid, avoid creating dust.

e Reaction Quenching: Be mindful that reactions with nucleophiles can be exothermic.[2] Plan
for appropriate cooling and controlled addition of reagents.

Storage:

o Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
area.[7][8]

o Moisture Control: Protect from moisture.[7][8] Storage in a desiccator may be appropriate.

e Segregation: Store away from incompatible materials such as strong bases and oxidizing
agents.[7]

e Security: Store in a locked cabinet or area to restrict access.[7][18]
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Section 5: Emergency Procedures: Preparedness

and Response
Spill Response:

A chemical spill of 3-(Methylcarbamoyl)benzenesulfonyl chloride requires a prompt and
cautious response.[19]
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Spill Response for 3-(Methylcarbamoyl)benzenesulfonyl chloride

Evacuate the immediate area

Alert nearby personnel and supervisor

Assess the spill size and risk

% Contained Large or Uncontrolled

Small Spill: Large Spill:
- Use spill kit with dry absorbent - Contact emergency services
(e.g., sand, dry lime, soda ash) - Do not attempt to clean up

Carefully collect absorbed material
into a sealed container

Decontaminate the area

Dispose of waste as hazardous material

Click to download full resolution via product page

Caption: A stepwise workflow for responding to a chemical spill.
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Key Spill Response Actions:

Evacuate: Immediately evacuate personnel from the spill area.[6]

Isolate: Isolate the area and prevent entry.[20]

Ventilate: Ensure the area is well-ventilated (if safe to do so).

Containment: For small spills, cover with a dry, inert absorbent material such as sand, dry
lime, or soda ash.[6] DO NOT USE WATER.[6]

Cleanup: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.[6]

Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team.

First Aid Measures:

Immediate action is crucial in case of exposure.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7][21] Seek immediate medical attention.[7]
[21]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[7][21] Seek immediate medical attention.[7]
[21]

Inhalation: Move the victim to fresh air.[21] If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration (do not use mouth-to-mouth).[21] Seek immediate
medical attention.[21]

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by
mouth to an unconscious person.[13] Seek immediate medical attention.[7]

Section 6: Waste Disposal
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Chemical waste must be managed responsibly to protect human health and the environment.

o Waste Classification: 3-(Methylcarbamoyl)benzenesulfonyl chloride and any materials
contaminated with it should be treated as hazardous waste.[6]

» Containerization: Collect waste in a designated, properly labeled, and sealed container.[13]

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[8][13] Do not dispose of it down the drain.

Conclusion: A Commitment to a Culture of Safety

3-(Methylcarbamoyl)benzenesulfonyl chloride is a powerful tool in the arsenal of medicinal
chemists and drug development professionals. Its potential to contribute to the synthesis of life-
changing therapeutics is undeniable. However, realizing this potential requires an unwavering
commitment to safety. By understanding the inherent hazards of this compound, implementing
a multi-layered control strategy, and being prepared for emergencies, researchers can
confidently and responsibly harness its synthetic utility. A proactive and informed approach to
safety is not a barrier to innovation; it is the foundation upon which successful and sustainable
research is built.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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